Cas no 612487-52-2 (1-[(6-chloropyridin-3-yl)sulfonyl]-4-isopropylpiperazine)

• Product Name: 1-[(6-chloropyridin-3-yl)sulfonyl]-4-isopropylpiperazine
• CAS No: 612487-52-2
• MF: C₁₂H₁₈ClN₃O₂S
• MW: 303.808220386505
• CID: 2120469
• PubChem ID: 43421737
• Update Time: 2025-04-21

1-[(6-chloropyridin-3-yl)sulfonyl]-4-isopropylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(6-chloropyridin-3-yl)sulfonyl]-4-isopropylpiperazine
• STL112449
• AKOS005739074
• KBEVORJYGNBWMO-UHFFFAOYSA-N
• 612487-52-2
• DB-328788
• 1-[(6-chloropyridin-3-yl)sulfonyl]-4-(propan-2-yl)piperazine
• SCHEMBL4060347

• Inchi： 1S/C12H18ClN3O2S/c1-10(2)15-5-7-16(8-6-15)19(17,18)11-3-4-12(13)14-9-11/h3-4,9-10H,5-8H2,1-2H3
• InChI Key： KBEVORJYGNBWMO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)S(N1CCN(C(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 303.0808257Da
• Monoisotopic Mass: 303.0808257Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61.9Ų